Cas no 892493-69-5 ((S)-1-Benzyl-2-iodomethyl-pyrrolidine)

• Product Name: (S)-1-Benzyl-2-iodomethyl-pyrrolidine
• CAS No: 892493-69-5
• MF: C₁₂H₁₆IN
• MW: 301.166615486145
• CID: 2155361
• Update Time: 2025-06-08

(S)-1-Benzyl-2-iodomethyl-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-1-benzyl-2-iodomethyl-pyrrolidine
• (S)-1-Benzyl-2-(iodomethyl)pyrrolidine
• (S)-1-Benzyl-2-iodomethylpyrrolidine
• AM101507
• (S)-1-Benzyl-2-iodomethyl-pyrrolidine

• Inchi： 1S/C12H16IN/c13-9-12-7-4-8-14(12)10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2/t12-/m0/s1
• InChI Key： OYXJPVWLDOOCFX-LBPRGKRZSA-N
• SMILES： IC[C@@H]1CCCN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Topological Polar Surface Area: 3.2

Additional information on (S)-1-Benzyl-2-iodomethyl-pyrrolidine

Introduction to (S)-1-Benzyl-2-iodomethyl-pyrrolidine (CAS No. 892493-69-5)

(S)-1-Benzyl-2-iodomethyl-pyrrolidine, with the CAS number 892493-69-5, is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a benzyl group and an iodomethyl substituent attached to a pyrrolidine ring. These features make it a valuable intermediate in the synthesis of various biologically active molecules, particularly those involved in pharmaceutical research and development.

The chiral nature of (S)-1-Benzyl-2-iodomethyl-pyrrolidine is crucial for its applications in asymmetric synthesis. Chiral compounds are essential in the pharmaceutical industry because they can exhibit different biological activities depending on their enantiomeric form. The ability to selectively synthesize one enantiomer over the other is therefore of paramount importance. Recent studies have highlighted the potential of this compound as a building block for the synthesis of complex natural products and drug candidates.

In the context of medicinal chemistry, (S)-1-Benzyl-2-iodomethyl-pyrrolidine has been explored for its role in the development of novel therapeutic agents. One notable application is in the synthesis of inhibitors for specific enzymes or receptors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising inhibitory activity against a key enzyme involved in cancer progression. This finding underscores the potential of (S)-1-Benzyl-2-iodomethyl-pyrrolidine as a lead compound for further drug discovery efforts.

The iodomethyl group in (S)-1-Benzyl-2-iodomethyl-pyrrolidine provides a versatile functional handle for further chemical modifications. Iodine is a common leaving group in organic reactions, making it an excellent starting point for various synthetic transformations. Researchers have utilized this property to introduce diverse functional groups, thereby expanding the range of possible applications for this compound. For example, coupling reactions with boronic acids or palladium-catalyzed cross-coupling reactions have been successfully employed to generate a wide array of substituted pyrrolidines with potential pharmaceutical relevance.

Beyond its use as a synthetic intermediate, (S)-1-Benzyl-2-iodomethyl-pyrrolidine has also been investigated for its biological properties. Preliminary studies have indicated that this compound exhibits moderate cytotoxic activity against certain cancer cell lines. While further research is needed to fully understand its mechanism of action and therapeutic potential, these initial findings are encouraging and warrant further investigation.

In addition to its applications in drug discovery, (S)-1-Benzyl-2-iodomethyl-pyrrolidine has been used as a model compound in mechanistic studies to elucidate reaction pathways and optimize synthetic protocols. Understanding the reactivity and stability of this compound under different conditions can provide valuable insights into the design and execution of more efficient and selective synthetic routes. This knowledge is particularly important for large-scale production processes where cost-effectiveness and environmental impact are critical considerations.

The availability and purity of starting materials are crucial factors in organic synthesis, and (S)-1-Benzyl-2-iodomethyl-pyrrolidine is no exception. High-quality reagents are essential for achieving reproducible results and ensuring the integrity of synthesized compounds. Several methods have been developed for the preparation of this compound, including enantioselective catalytic processes and chiral resolution techniques. These methods aim to provide scalable and economically viable routes to produce (S)-1-Benzyl-2-iodomethyl-pyrrolidine with high enantiomeric purity.

In conclusion, (S)-1-Benzyl-2-iodomethyl-pyrrolidine (CAS No. 892493-69-5) is a versatile chiral compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features, coupled with its reactivity and biological properties, make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.